Cas no 2171838-91-6 (5-{(but-2-yn-1-yl)aminomethyl}-1-methyl-1H-pyrazole-3-carboxylic acid)

• Product Name: 5-{(but-2-yn-1-yl)aminomethyl}-1-methyl-1H-pyrazole-3-carboxylic acid
• CAS No: 2171838-91-6
• MF: C₁₀H₁₃N₃O₂
• MW: 207.229121923447
• CID: 6370704
• PubChem ID: 165504249
• Update Time: 2025-10-29

5-{(but-2-yn-1-yl)aminomethyl}-1-methyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-{(but-2-yn-1-yl)aminomethyl}-1-methyl-1H-pyrazole-3-carboxylic acid
• 2171838-91-6
• EN300-1452432
• 5-{[(but-2-yn-1-yl)amino]methyl}-1-methyl-1H-pyrazole-3-carboxylic acid

• Inchi： 1S/C10H13N3O2/c1-3-4-5-11-7-8-6-9(10(14)15)12-13(8)2/h6,11H,5,7H2,1-2H3,(H,14,15)
• InChI Key： NWQPNPFUCBWCPV-UHFFFAOYSA-N
• SMILES： OC(C1C=C(CNCC#CC)N(C)N=1)=O

Computed Properties

• Exact Mass: 207.100776666g/mol
• Monoisotopic Mass: 207.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 67.2Ų

Additional information on 5-{(but-2-yn-1-yl)aminomethyl}-1-methyl-1H-pyrazole-3-carboxylic acid

5-{(but-2-yn-1-yl)aminomethyl}-1-methyl-1H-pyrazole-3-carboxylic acid (CAS No. 2171838-91-6): A Comprehensive Overview

5-{(but-2-yn-1-yl)aminomethyl}-1-methyl-1H-pyrazole-3-carboxylic acid, identified by its CAS number 2171838-91-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule features a pyrazole core, which is a privileged scaffold widely recognized for its biological activity and pharmacological potential. The presence of functional groups such as an amine-substituted terminal alkyne and a carboxylic acid moiety enhances its versatility, making it a valuable intermediate in the synthesis of biologically active molecules.

The pyrazole ring is known for its stability and ability to interact with biological targets, including enzymes and receptors. In recent years, pyrazole derivatives have been extensively studied for their applications in drug discovery, particularly in the development of antiviral, anti-inflammatory, and anticancer agents. The specific substitution pattern in 5-{(but-2-yn-1-yl)aminomethyl}-1-methyl-1H-pyrazole-3-carboxylic acid positions it as a promising candidate for further functionalization, enabling the design of novel therapeutic compounds.

One of the most compelling aspects of this compound is its structural flexibility. The but-2-ynyl group introduces a reactive alkyne moiety, which can undergo various chemical transformations such as cycloadditions, hydroformylations, and polymerizations. This reactivity allows chemists to modify the molecule in diverse ways, tailoring its properties for specific applications. Additionally, the amine-substituted terminal alkyne provides a site for further derivatization, enabling the attachment of other pharmacophores or bioactive units.

The carboxylic acid group at the 3-position of the pyrazole ring further enhances the compound's utility as a synthetic intermediate. Carboxylic acids are versatile functional groups that can participate in esterification, amidation, and other reactions, facilitating the integration of this compound into larger molecular architectures. These features make 5-{(but-2-yn)aminomethyl}-1-methylpyrazolecarboxylic acid (CAS No. 2171838-91-6) a valuable building block in medicinal chemistry.

In recent years, there has been growing interest in developing novel therapeutic agents based on pyrazole derivatives due to their demonstrated biological activity. For instance, studies have shown that certain pyrazole compounds exhibit potent inhibitory effects on enzymes involved in cancer progression. The structural motif present in 5-{(but-2-yne)aminomethyl}-1-methylpyrazolecarboxylic acid (CAS No. 2171838-91-6) aligns well with these findings, suggesting potential applications in oncology research.

Moreover, the compound's ability to interact with biological targets through multiple binding sites makes it an attractive candidate for structure-based drug design. Computational modeling and experimental techniques such as X-ray crystallography have been employed to elucidate the binding modes of pyrazole derivatives with their target proteins. These studies have provided insights into how structural modifications can enhance binding affinity and selectivity.

The synthesis of 5-{(but-2-yne)aminomethyl}-1-methylpyrazolecarboxylic acid (CAS No. 2171838-91-6) involves multi-step organic reactions that showcase modern synthetic methodologies. Key steps include the formation of the pyrazole core through condensation reactions, followed by functionalization at the 3-position with a carboxylic acid group. The introduction of the butynylamine moiety requires careful control of reaction conditions to ensure high yield and purity.

Recent advances in synthetic chemistry have enabled more efficient and sustainable approaches to producing complex molecules like this one. Techniques such as transition-metal-catalyzed cross-coupling reactions have revolutionized the way functional groups are incorporated into molecular frameworks. These methods not only improve reaction efficiency but also minimize waste generation, aligning with green chemistry principles.

The potential applications of 5-{(butynyl)amino)methyl}-1-methylpyrazolecarboxylic acid (CAS No. 2171838-91-6) extend beyond drug discovery. Its unique structural features make it suitable for use as a ligand in coordination chemistry or as a precursor for materials with specialized properties. For example, metal complexes derived from this compound could exhibit luminescent or catalytic behaviors useful in various industrial processes.

In conclusion,5-{(butynyl)amino)methyl}-1-methylpyrazolecarboxylic acid (CAS No. 2171838 - 91 - 6) represents a fascinating molecule with broad applications in pharmaceutical research and beyond. Its combination of reactive functional groups and biologically relevant scaffold positions it as a valuable tool for chemists and biologists alike. As research continues to uncover new therapeutic targets and synthetic methodologies,this compound will undoubtedly play an important role in future developments within medicinal chemistry.